n-Benzylpyrazin-2-amine
Overview
Description
N-Benzylpyrazin-2-amine is a chemical compound with the molecular formula C11H11N3 and a molecular weight of 185.22 g/mol . It is used as a pharmaceutical intermediate .
Molecular Structure Analysis
The molecular structure of n-Benzylpyrazin-2-amine can be analyzed using various techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy . NMR can provide information about the local electronic environment and can detect changes provoked by binding events .Chemical Reactions Analysis
While specific chemical reactions involving n-Benzylpyrazin-2-amine are not available, general reactions of similar compounds can be studied. For instance, electrospray techniques have been used to study the accelerated rates and mechanisms of chemical reactions in micro- and nano-droplets .Physical And Chemical Properties Analysis
The physical and chemical properties of n-Benzylpyrazin-2-amine can be analyzed using various techniques. For instance, nanoparticles have been studied for their novel or enhanced physical and chemical properties compared to bulk material .Scientific Research Applications
Memory Enhancement
The compound n-Benzylpyrazin-2-amine has been studied for its potential to improve memory. In a study, derivatives of this compound showed significant potential to improve memory in mice by inhibiting scopolamine-induced acetylcholinesterase activity, oxidative and nitrosative stress, and improving locomotor activity and muscle grip strength . This suggests that n-Benzylpyrazin-2-amine could be a promising candidate for the treatment of cognitive impairments, such as those seen in Alzheimer’s disease .
Alzheimer’s Disease Treatment
The same study also highlighted the potential of n-Benzylpyrazin-2-amine in the treatment of Alzheimer’s disease. The compound’s derivatives were found to inhibit acetylcholinesterase activity, which is known to improve cognitive function and memory in Alzheimer’s patients . This suggests that n-Benzylpyrazin-2-amine could be used in the development of new therapeutic strategies for Alzheimer’s disease .
Oxidative Stress Reduction
The derivatives of n-Benzylpyrazin-2-amine have shown potential in reducing oxidative and nitrosative stress . Oxidative stress is a key pathogenic cause of several neurological disorders, including Alzheimer’s disease . Therefore, n-Benzylpyrazin-2-amine could be a potential candidate for the development of drugs aimed at reducing oxidative stress.
Improvement of Locomotor Activity
The study also found that the derivatives of n-Benzylpyrazin-2-amine improved locomotor activity in mice . This suggests that the compound could potentially be used in treatments aimed at improving motor function in various neurological disorders.
Future Directions
The future research directions for n-Benzylpyrazin-2-amine could involve its potential use in medicinal chemistry, given the pharmacological effects of similar compounds . Additionally, the development of new synthesis methods and the exploration of its potential applications in various fields could be areas of future research .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various enzymes and receptors, such as beta-secretase 1 and Leukotriene A-4 hydrolase . These targets play crucial roles in various biological processes, including protein degradation and inflammation regulation.
Mode of Action
Based on the behavior of structurally similar compounds, it can be hypothesized that n-benzylpyrazin-2-amine may interact with its targets through a variety of mechanisms, potentially including direct binding, enzymatic inhibition, or modulation of receptor activity .
Pharmacokinetics
Similar compounds have been found to depend on organ function for metabolism and excretion . The bioavailability of n-Benzylpyrazin-2-amine would be influenced by these ADME properties.
properties
IUPAC Name |
N-benzylpyrazin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3/c1-2-4-10(5-3-1)8-14-11-9-12-6-7-13-11/h1-7,9H,8H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITELDXFJDCTYAQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=NC=CN=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20296549 |
Source
|
| Record name | n-benzylpyrazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20296549 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
7375-45-3 |
Source
|
| Record name | NSC109864 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=109864 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | n-benzylpyrazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20296549 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-phenyl-2H-chromeno[2,3-d]pyrimidine-2,5(3H)-dione](/img/structure/B3060648.png)
![1H-Indene-1,3(2H)-dione, 2-[(pentafluorophenyl)methylene]-](/img/structure/B3060653.png)
![2-iodo-7,8,9,10-tetrahydroazepino[2,1-b]quinazolin-12(6H)-one](/img/structure/B3060659.png)
![4-methyl-7,8,9,10-tetrahydroazepino[2,1-b]quinazolin-12(6H)-one](/img/structure/B3060660.png)
![N,N,N-trimethyl[1-(triisopropylsilyl)-1H-indol-3-yl]methanaminium iodide](/img/structure/B3060661.png)
![Pyridine, 2-[(3-phenyl-2-propenyl)thio]-, 1-oxide](/img/structure/B3060666.png)
